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Compound of Interest

Compound Name:
Dimethylbis[(1-

oxoneodecyl)oxy]stannane

Cat. No.: B1591291 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is paramount for ensuring safety,

efficacy, and proper handling. This technical guide provides a detailed overview of the known

physical properties of Dimethyltin dineodecanoate (CAS No. 68928-76-7), a compound utilized

in various industrial applications.

Core Physical Properties
Dimethyltin dineodecanoate is typically a light yellow to colorless liquid.[1] It is practically

insoluble in water but soluble in common organic solvents like plasticizers.[1]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of dimethyltin

dineodecanoate compiled from various sources.
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Physical Property Value

Melting Point -6 °C

Boiling Point
Decomposes before boiling / 265.6 °C at 760

mmHg (Conflicting Data)

Density ~1.1 g/cm³ - 1.14 g/cm³

Flash Point >150 °C

Molecular Weight ~491.26 g/mol - 503.3 g/mol

It is crucial to note the conflicting information regarding the boiling point. While one source

indicates a boiling point of 265.6°C at standard atmospheric pressure, another suggests that

the compound decomposes before reaching its boiling point.[1][2] This suggests that thermal

instability may be a significant factor at elevated temperatures.

Experimental Protocols
While specific experimental protocols for the determination of dimethyltin dineodecanoate's

physical properties are not detailed in the available literature, standardized methods are

routinely employed for such characterizations. The following outlines the general

methodologies that would be used.

Melting Point Determination (Capillary Method)
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a compound like dimethyltin dineodecanoate, which has a sub-zero melting point, a

cryostat would be necessary.

Methodology:

A small, powdered sample of the solidified compound is packed into a capillary tube.

The capillary tube is placed in a temperature-controlled block or bath within a melting point

apparatus equipped with a cryostat.

The temperature is slowly decreased until the sample solidifies completely.
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The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first signs of melting are observed and the temperature at

which the entire sample becomes a clear liquid are recorded. The range between these two

temperatures is the melting range.

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

A sample of the liquid is placed in a distillation flask.

The flask is connected to a condenser and a collection flask. A thermometer is positioned so

that the bulb is just below the side arm of the flask, ensuring it measures the temperature of

the vapor as it passes into the condenser.

The flask is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is collected. This temperature is the boiling point at the recorded atmospheric

pressure.

If decomposition is observed (e.g., charring, gas evolution) before a stable boiling point is

reached, this is noted.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of a chemical compound like dimethyltin dineodecanoate.
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Physical Property Analysis Workflow

Sample of Dimethyltin Dineodecanoate

Melting Point Determination
(Capillary Method with Cryostat)

Boiling Point Determination
(Distillation Method)

Density Measurement
(Pycnometer or Hydrometer)

Flash Point Test
(Pensky-Martens Closed-Cup)

Data1

Record Melting Range

Data2

Record Boiling Temperature
 and note decomposition

Data3

Record Density at specific T

Data4

Record Flash Point Temp.

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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